Cas no 13060-41-8 (Sodium 2-(N-Methyloctanamido)ethanesulfonate)

• Product Name: Sodium 2-(N-Methyloctanamido)ethanesulfonate
• CAS No: 13060-41-8
• MF: C₁₁H₂₂NNaO₄S
• MW: 287.351453304291
• CID: 2842372
• Update Time: 2025-05-24

Sodium 2-(N-Methyloctanamido)ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(N-Methyloctanamido)ethanesulfonate

• Inchi： 1S/C11H23NO4S.Na/c1-3-4-5-6-7-8-11(13)12(2)9-10-17(14,15)16;/h3-10H2,1-2H3,(H,14,15,16);/q;+1/p-1
• InChI Key： XZWCGBFSMHAEOM-UHFFFAOYSA-M
• SMILES： [Na+].C(S([O-])(=O)=O)CN(C)C(=O)CCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Sodium 2-(N-Methyloctanamido)ethanesulfonate

Sodium 2-(N-Methyloctanamido)ethanesulfonate (CAS No. 13060-41-8): A Comprehensive Overview of Its Chemistry, Applications, and Recent Advancements

Sodium 2-(N-Methyloctanamido)ethanesulfonate, identified by the Chemical Abstracts Service registry number CAS No. 13060-41-8, is an amphiphilic organic compound with a unique structural configuration that combines hydrophilic and hydrophobic domains. This compound has garnered significant attention in recent years due to its versatile properties and emerging roles in drug delivery systems, biomedical imaging agents, and analytical chemistry applications. Structurally, it consists of an ethanesulfonate anion (CH₂CH₂SO₃^-) covalently linked to a substituted amide group (N-Methyl octanamide). The sodium cation (Na⁺) confers solubility in aqueous environments, making it particularly valuable for biological systems where water compatibility is critical.

The synthesis of Sodium 2-(N-Methyloctanamido)ethanesulfonate typically involves a two-step process: first, the amidation of octanoic acid with methylamine to form N-methyl octanamide, followed by coupling this intermediate with ethane sulfonic acid chloride in the presence of sodium hydroxide. Recent advancements in green chemistry methodologies have enabled solvent-free protocols using microwave-assisted organic synthesis, reducing environmental impact while maintaining high yields (>95%). This compound exhibits a melting point range of 95–105°C and is soluble in water at concentrations exceeding 5% (w/v), properties that are advantageous for formulation into biocompatible matrices.

In the realm of nano-biomedical materials research, this compound has been highlighted as a promising stabilizer for lipid-polymer hybrid nanoparticles. A groundbreaking study published in the Nano Letters Journal (2023) demonstrated its ability to enhance colloidal stability without compromising cellular uptake efficiency. Researchers employed dynamic light scattering (DLS) and transmission electron microscopy (TEM) to confirm its role in forming uniform particles with zeta potential values between -35 mV and -45 mV under physiological conditions—a critical parameter for preventing aggregation in biological fluids. The compound's amphiphilic nature allows it to form micellar structures with drug encapsulation efficiencies reported up to 98%, as shown in a collaborative project between Stanford University and Merck Research Labs involving paclitaxel delivery systems.

A novel application emerged from MIT's recent work on dual-modal imaging agents. By conjugating this compound with fluorescent dyes and gadolinium chelates, researchers created a single nanoparticle platform capable of simultaneous optical and magnetic resonance imaging (MRI). The study emphasized the compound's capacity to maintain signal intensity over extended periods while demonstrating minimal cytotoxicity even at concentrations above 5 mg/mL. This discovery aligns with current trends toward multifunctional diagnostic tools as outlined in the Nature Biomedical Engineering Review (Q3 2023).

In analytical chemistry, this reagent has found utility as a pH buffer component in mass spectrometry workflows. A comparative analysis published in Analytical Chemistry (August 2024) revealed its superior performance over traditional buffers like ammonium acetate when analyzing non-polar compounds via LC-MS/MS. The unique ion pairing capability provided by the sulfonate group enhances analyte retention on reversed-phase columns while minimizing matrix effects—a critical factor for bioanalytical methods requiring high sensitivity and reproducibility.

Biochemical studies have also explored its role as a membrane permeabilizer without disrupting cell viability. In vitro experiments conducted at Oxford University demonstrated that concentrations below 1 mM could transiently increase membrane permeability by up to 7-fold for model proteins like FITC-dextran, facilitating transfection processes without triggering apoptosis markers such as caspase-3 activation or mitochondrial membrane potential loss. This finding holds implications for improving gene therapy vectors' efficiency as highlighted in the latest issue of Biomaterials Science (December 2024).

The compound's structural versatility allows modification through click chemistry approaches for targeted drug delivery applications. Researchers at ETH Zurich successfully attached folate ligands via copper-catalyzed azide-alkyne cycloaddition (CuAAC), creating receptor-specific carriers that showed selective binding to cancer cells overexpressing folate receptors. This approach resulted in a fourfold increase in therapeutic efficacy compared to non-targeted formulations when tested on KB tumor xenograft models.

In material science applications, this molecule serves as a key component in self-assembling peptide hydrogels designed for tissue engineering scaffolds. A collaborative study between UC Berkeley and Johnson & Johnson Innovation demonstrated its ability to induce beta-sheet formation when combined with RGD-peptides, creating mechanically robust matrices that support adipose-derived stem cell proliferation at rates comparable to collagen-based controls while exhibiting superior degradation kinetics under physiological conditions.

The latest pharmacokinetic studies conducted under Good Laboratory Practice (GLP) standards indicate favorable biodistribution profiles when administered intravenously or subcutaneously. Data from preclinical trials published in Toxicological Sciences (January 2025) showed rapid systemic clearance through renal excretion pathways within 72 hours post-administration at therapeutic doses up to 5 mg/kg body weight. Metabolomic analysis revealed no detectable metabolites beyond the parent compound after phase I trials using liquid chromatography-tandem mass spectrometry (LC-MS/MS), suggesting minimal metabolic transformation.

Eco-toxicological assessments conducted per OECD guidelines have confirmed low environmental impact potential due to rapid biodegradation rates exceeding 85% within five days under standard test conditions (Aquatic Toxicology Journal, March 2025). This aligns with current regulatory requirements for sustainable reagents used in pharmaceutical manufacturing processes.

In summary, Sodium 2-(N-Methyloctanamido)ethanesulfonate (CAS No.13060-41-8) represents an important chemical entity bridging synthetic organic chemistry with advanced biomedical applications. Its unique combination of physicochemical properties continues to drive innovations across drug delivery platforms, diagnostic imaging technologies, and bioanalytical methodologies while meeting contemporary standards for safety and sustainability.